Methyl 6-(propan-2-yl)pyrimidine-4-carboxylate
Overview
Description
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H12N2O2/c1-6(2)7-4-8(9(12)13-3)11-5-10-7/h4-6H,1-3H3 . This indicates that the compound contains a pyrimidine ring with a methyl group and a carboxylate group attached to it .Physical And Chemical Properties Analysis
“Methyl 6-(propan-2-yl)pyrimidine-4-carboxylate” is a liquid at room temperature .Scientific Research Applications
Synthesis of Pyrimidine Derivatives : One study detailed the synthesis of methyl esters of 5-amino-4-(substituted amino)pyrrolo[2,3-d]pyrimidine-6-carboxylic acids, highlighting the process involving subsequent reactions of 4,6-dichloro-2-methylthiopyrimidine-5-carbonitrile with amines and methyl glycinate. These derivatives have shown fungicidal properties (Tumkevicius, Urbonas, & Vainilavicius, 2000).
Chemical Transformations and Applications : Another study explored various reactions of Biginelli-compounds, which are 2-oxo(or thioxo)-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid derivatives, leading to the synthesis of pyrimido[2,3-b]thiazines and thiazolo[3,2-a]pyrimidines among others. These compounds have potential applications in medicinal chemistry (Kappe & Roschger, 1989).
Novel Pyrido[3′,2′4,5]thieno[3,2‐d]pyrimidines
: Research on the synthesis of novel pyrido[3′,2′:4,5]thieno[3,2‐d]pyrimidines and related fused systems was conducted, aiming to provide synthons for further development of pyridothienopyrimidines and pyridothienopyrimidobenzimidazoles. These compounds have utility in developing new materials and drugs (Bakhite, Al‐Sehemi, & Yamada, 2005).
Structural and Optical Properties : A study on the structural parameters, electronic, and nonlinear optical exploration of thiopyrimidine derivatives compared DFT/TDDFT calculations with experimental studies. These compounds have significant implications for nonlinear optics (NLO) fields and medicinal chemistry (Hussain et al., 2020).
Safety and Hazards
This compound is labeled with the GHS07 pictogram, indicating that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, using only outdoors or in a well-ventilated area, wearing protective gloves/protective clothing/eye protection/face protection, and if on skin (or hair): Taking off immediately all contaminated clothing and rinsing skin with water/shower .
Mechanism of Action
Target of Action
The primary targets of Methyl 6-(propan-2-yl)pyrimidine-4-carboxylate are currently unknown. The compound is a pyrimidine derivative , a class of compounds that have been found to interact with a variety of biological targets.
Mode of Action
Pyrimidine derivatives have been found to interact with their targets through a variety of mechanisms, but without specific information on the targets of this compound, it is difficult to predict its mode of action .
Biochemical Pathways
As a pyrimidine derivative, it may potentially interact with pathways involving pyrimidine metabolism or signaling . .
properties
IUPAC Name |
methyl 6-propan-2-ylpyrimidine-4-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N2O2/c1-6(2)7-4-8(9(12)13-3)11-5-10-7/h4-6H,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DRKVALVACDWNRS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC(=NC=N1)C(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
180.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1616801-66-1 | |
Record name | methyl 6-(propan-2-yl)pyrimidine-4-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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